Cas no 2034619-50-4 (4-(1-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylsulfonyl}piperidin-3-yl)oxypyridine)

• Product Name: 4-(1-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylsulfonyl}piperidin-3-yl)oxypyridine
• CAS No: 2034619-50-4
• MF: C₁₈H₂₆N₄O₃S
• MW: 378.489042758942
• CID: 5337549
• Update Time: 2025-09-22

4-(1-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylsulfonyl}piperidin-3-yl)oxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-((1-((1-isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)piperidin-3-yl)oxy)pyridine
• 4-[1-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)sulfonylpiperidin-3-yl]oxypyridine
• 4-(1-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylsulfonyl}piperidin-3-yl)oxypyridine

• Inchi： 1S/C18H26N4O3S/c1-13(2)22-15(4)18(14(3)20-22)26(23,24)21-11-5-6-17(12-21)25-16-7-9-19-10-8-16/h7-10,13,17H,5-6,11-12H2,1-4H3
• InChI Key： JAOJFBDHVDNGAG-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C(C)C)C=1C)(N1CCCC(C1)OC1C=CN=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 559
• XLogP3: 2
• Topological Polar Surface Area: 85.7

Additional information on 4-(1-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylsulfonyl}piperidin-3-yl)oxypyridine

4-(1-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylsulfonyl}piperidin-3-yl)oxypyridine: A Novel Compound with Potential Therapeutic Applications

4-(1-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylsulfonyl}piperidin-3-yl)oxypyridine is a complex organic molecule with a unique structural framework that has garnered significant attention in the field of medicinal chemistry. The compound is identified by its CAS No. 2034619-50-4, which provides a standardized reference for its chemical identity. The molecular architecture of this compound is characterized by a pyridine ring fused with an oxypyridine moiety, while the 1H-pyrazol-4-ylsulfonyl group is conjugated to a piperidine ring through a sulfonamide linkage. This intricate structure suggests potential interactions with biological targets, making it a promising candidate for further investigation.

The 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylsulfonyl substituent plays a critical role in modulating the compound's pharmacological properties. The presence of methyl groups at the 3 and 5 positions of the 1H-pyrazole ring enhances steric hindrance, which may influence its binding affinity to target proteins. Additionally, the propan-2-yl (isopropyl) group contributes to the molecule's hydrophobicity, potentially affecting its solubility and permeability across biological membranes. These structural features are essential for understanding its mechanism of action and therapeutic potential.

Recent studies have highlighted the potential applications of this compound in the development of therapeutic agents. For instance, the oxypyridine core is known to exhibit diverse biological activities, including anti-inflammatory and neuroprotective effects. The sulfonamide linkage between the piperidine and 1H-pyrazole moieties may facilitate interactions with enzymatic targets, such as protein kinases or phosphatases, which are implicated in various diseases. This structural design aligns with the trend of developing small molecules that target multiple pathways, a strategy that has gained traction in modern drug discovery.

One of the most promising areas of research involving this compound is its potential role in the treatment of inflammatory disorders. The 1H-pyrazole ring is a common structural element in several anti-inflammatory drugs, such as COX-2 inhibitors. The addition of the sulfonyl group may enhance its ability to modulate inflammatory pathways, offering a novel approach to managing conditions like rheumatoid arthritis or inflammatory bowel disease. Preclinical studies are currently exploring its efficacy in these contexts, with preliminary results indicating reduced cytokine production and improved tissue repair.

Another area of interest is the compound's potential as an antitumor agent. The oxypyridine moiety has been shown to interact with DNA and RNA, potentially disrupting the replication processes of cancer cells. The piperidine ring, on the other hand, may contribute to the molecule's ability to stabilize protein structures or interfere with signaling pathways involved in cell proliferation. These dual functionalities make it a candidate for further exploration in oncology, particularly for cancers with specific genetic mutations that could be targeted by its structural features.

The propan-2-yl group in the 1H-pyrazole substituent also warrants attention for its role in enhancing the molecule's metabolic stability. The branched structure of this group may reduce the likelihood of rapid degradation by liver enzymes, thereby prolonging the compound's half-life in vivo. This characteristic is particularly valuable for drugs that require sustained therapeutic effects, as it could reduce the frequency of dosing and improve patient compliance.

Recent advances in computational chemistry have provided insights into the molecular interactions of this compound with biological targets. Molecular docking studies suggest that the oxypyridine ring can form hydrogen bonds with amino acid residues in target proteins, while the sulfonamide group may engage in electrostatic interactions with positively charged residues. These interactions are crucial for the compound's ability to bind selectively to its intended targets, minimizing off-target effects that could lead to toxicity.

Furthermore, the 1H-pyrazole substituent's ability to modulate the activity of serine/threonine kinases has been a focus of recent research. These kinases are involved in numerous cellular processes, including cell cycle regulation and apoptosis. By inhibiting these enzymes, the compound may exert anti-cancer effects by arresting the proliferation of malignant cells. However, the precise mechanism of action requires further investigation to determine its therapeutic window and potential side effects.

The piperidine ring in the compound may also contribute to its neuroprotective properties. Studies on similar molecules have shown that piperidine derivatives can cross the blood-brain barrier, allowing them to exert effects on central nervous system (CNS) disorders. The oxypyridine moiety, combined with the sulfonamide linkage, may enhance this property, making the compound a potential candidate for treating neurodegenerative diseases such as Alzheimer's or Parkinson's. However, the exact pathways through which it exerts these effects remain under investigation.

Despite its promising potential, the compound's development as a therapeutic agent faces several challenges. One of the primary concerns is its solubility and bioavailability. The presence of hydrophobic groups, such as the propan-2-yl substituent, may reduce its solubility in aqueous environments, which could limit its absorption in the gastrointestinal tract. To address this, researchers are exploring the possibility of modifying the compound's structure to improve its solubility while maintaining its therapeutic efficacy.

Another challenge is the potential for toxicity associated with the compound's metabolic breakdown. The sulfonamide group may undergo hydrolysis or oxidation in the body, leading to the formation of metabolites that could be harmful. Therefore, extensive safety studies are required to evaluate its long-term effects and ensure its suitability for clinical use. These studies would involve in vitro and in vivo experiments to assess its toxicity profile and determine the appropriate dosing regimen.

Overall, 4-(1-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylsulfonyl}piperidin-3-yl)oxypyridine represents a fascinating example of how complex molecular structures can be engineered to target specific biological processes. Its unique combination of structural elements, including the oxypyridine, 1H-pyrazole, and sulfonamide moieties, suggests a wide range of potential applications in medicine. As research in this area continues to evolve, it is likely that this compound will play a significant role in the development of new therapeutic strategies.

Further studies are needed to fully elucidate the compound's pharmacological profile and optimize its therapeutic potential. Advances in synthetic chemistry and computational modeling may provide new insights into its molecular interactions, enabling the design of more effective derivatives. Additionally, clinical trials will be essential to validate its safety and efficacy in human subjects. With continued research and development, this compound could emerge as a valuable tool in the treatment of various diseases, contributing to the ongoing progress in the field of medicinal chemistry.